Cas no 853909-08-7 (5-Ethynyl-2-fluoropyridine)

• Product Name: 5-Ethynyl-2-fluoropyridine
• CAS No: 853909-08-7
• MF: C₇H₄FN
• MW: 121.111764907837
• MDL: MFCD13175289
• CID: 1023722
• PubChem ID: 46835711
• Update Time: 2025-07-02

5-Ethynyl-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-ethynyl-2-fluoro-Pyridine
• 5-Ethynyl-2-fluoropyridine
• (6-Fluoropyridin-3-yl)acetylene
• 6-fluoro-3-pyridylethyne
• PYRIDINE,5-ETHYNYL-2-FLUORO
• PYRIDINE, 5-ETHYNYL-2-FLUORO-
• VOBVNAROKVDQSV-UHFFFAOYSA-N
• 3250AC
• AB66584
• AK102627
• BB 0261055
• 5-Ethynyl-2-fluoropyridine (ACI)
• 853909-08-7
• SY065859
• MFCD13175289
• DTXSID70676534
• DS-3873
• SCHEMBL740463
• AKOS006334453
• EN300-192529
• CS-0044083
• C76747
• DB-076338

• MDL： MFCD13175289
• Inchi： 1S/C7H4FN/c1-2-6-3-4-7(8)9-5-6/h1,3-5H
• InChI Key： VOBVNAROKVDQSV-UHFFFAOYSA-N
• SMILES： FC1C=CC(C#C)=CN=1

Computed Properties

• Exact Mass: 121.03300
• Monoisotopic Mass: 121.032777294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 1.5

Experimental Properties

• PSA: 12.89000
• LogP: 1.20200

5-Ethynyl-2-fluoropyridine Security Information

• HazardClass：IRRITANT

Additional information on 5-Ethynyl-2-fluoropyridine

Introduction to 5-Ethynyl-2-fluoropyridine (CAS No. 853909-08-7)

5-Ethynyl-2-fluoropyridine, with the chemical formula C₆H₅FN₂ and CAS number 853909-08-7, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The presence of both an ethynyl group and a fluorine atom imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis.

The 5-Ethynyl-2-fluoropyridine molecule is characterized by its planar structure, which facilitates efficient interactions with biological targets. The fluorine atom, located at the 2-position of the pyridine ring, enhances the lipophilicity and metabolic stability of derived compounds, a critical factor in drug design. Meanwhile, the ethynyl group provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. These properties have made 5-Ethynyl-2-fluoropyridine a preferred choice for medicinal chemists seeking to develop next-generation small-molecule drugs.

In recent years, 5-Ethynyl-2-fluoropyridine has been extensively explored in the development of kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. For instance, researchers have leveraged its scaffold to design molecules that selectively inhibit tyrosine kinases, such as Janus kinases (JAKs) and vascular endothelial growth factor receptors (VEGFRs). The fluorine atom's ability to modulate binding affinity has been particularly instrumental in improving drug potency and selectivity. Moreover, the ethynyl group has been utilized to introduce photolabile or bioisosteric moieties, enhancing drug delivery and targeting efficiency.

Another emerging application of 5-Ethynyl-2-fluoropyridine lies in the synthesis of agonists and antagonists for G protein-coupled receptors (GPCRs). These receptors play a pivotal role in mediating various physiological processes, making them attractive therapeutic targets. By incorporating 5-Ethynyl-2-fluoropyridine into GPCR ligands, scientists have been able to fine-tune receptor activation profiles, leading to the development of more effective treatments for conditions such as hypertension, diabetes, and neurodegenerative disorders. The compound's structural flexibility allows for rapid optimization of pharmacokinetic properties, including solubility and bioavailability.

Advances in computational chemistry have further accelerated the utilization of 5-Ethynyl-2-fluoropyridine in drug discovery. Molecular modeling studies have demonstrated that the fluorine atom can engage in favorable interactions with hydrogen bond donors and acceptors in biological targets, thereby enhancing binding affinity. Additionally, density functional theory (DFT) calculations have provided insights into the electronic structure of 5-Ethynyl-2-fluoropyridine, enabling rational design of derivatives with improved pharmacological profiles. These computational approaches have complemented experimental efforts, streamlining the process of identifying promising candidates for further development.

The agrochemical sector has also benefited from the versatility of 5-Ethynyl-2-fluoropyridine. Researchers have employed this compound as a precursor in synthesizing novel pesticides and herbicides that exhibit enhanced efficacy against resistant plant pathogens. The fluorinated pyridine core contributes to improved stability under environmental conditions, while the ethynyl group allows for the introduction of bioactive functionalities. Such innovations are crucial for addressing global food security challenges by developing sustainable agricultural solutions.

Future directions in the study of 5-Ethynyl-2-fluoropyridine may explore its potential in developing treatments for infectious diseases caused by RNA viruses. Recent studies have highlighted the role of fluorinated pyrimidines in inhibiting viral replication by disrupting RNA synthesis or integration into host DNA. By integrating 5-Ethynyl-2-fluoropyridine into antiviral drug candidates, researchers aim to overcome existing limitations associated with traditional therapeutics. This includes addressing issues such as drug resistance and poor pharmacokinetic profiles.

In conclusion,5-Ethynyl-2-fluoropyridine (CAS No. 853909-08-7) represents a cornerstone compound in modern medicinal chemistry and agrochemical research. Its unique structural features enable diverse applications across multiple therapeutic areas, from oncology to neurology and agriculture. As scientific understanding continues to evolve,5-Ethynyl-2-fluoropyridine will undoubtedly remain at the forefront of innovation, driving progress toward safer and more effective interventions.